Cas no 2138516-13-7 (3-(4-methanesulfonyl-1H-pyrazol-1-yl)butanoic acid)
3-(4-methanesulfonyl-1H-pyrazol-1-yl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-methanesulfonyl-1H-pyrazol-1-yl)butanoic acid
- 2138516-13-7
- EN300-1114894
-
- Inchi: 1S/C8H12N2O4S/c1-6(3-8(11)12)10-5-7(4-9-10)15(2,13)14/h4-6H,3H2,1-2H3,(H,11,12)
- InChI Key: RXYVYDGWCVKJFR-UHFFFAOYSA-N
- SMILES: S(C)(C1C=NN(C=1)C(C)CC(=O)O)(=O)=O
Computed Properties
- Exact Mass: 232.05177804g/mol
- Monoisotopic Mass: 232.05177804g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 335
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 97.6Ų
3-(4-methanesulfonyl-1H-pyrazol-1-yl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1114894-0.05g |
3-(4-methanesulfonyl-1H-pyrazol-1-yl)butanoic acid |
2138516-13-7 | 95% | 0.05g |
$707.0 | 2023-10-27 | |
| Enamine | EN300-1114894-0.1g |
3-(4-methanesulfonyl-1H-pyrazol-1-yl)butanoic acid |
2138516-13-7 | 95% | 0.1g |
$741.0 | 2023-10-27 | |
| Enamine | EN300-1114894-0.25g |
3-(4-methanesulfonyl-1H-pyrazol-1-yl)butanoic acid |
2138516-13-7 | 95% | 0.25g |
$774.0 | 2023-10-27 | |
| Enamine | EN300-1114894-0.5g |
3-(4-methanesulfonyl-1H-pyrazol-1-yl)butanoic acid |
2138516-13-7 | 95% | 0.5g |
$809.0 | 2023-10-27 | |
| Enamine | EN300-1114894-1.0g |
3-(4-methanesulfonyl-1H-pyrazol-1-yl)butanoic acid |
2138516-13-7 | 1g |
$728.0 | 2023-06-09 | ||
| Enamine | EN300-1114894-2.5g |
3-(4-methanesulfonyl-1H-pyrazol-1-yl)butanoic acid |
2138516-13-7 | 95% | 2.5g |
$1650.0 | 2023-10-27 | |
| Enamine | EN300-1114894-5.0g |
3-(4-methanesulfonyl-1H-pyrazol-1-yl)butanoic acid |
2138516-13-7 | 5g |
$2110.0 | 2023-06-09 | ||
| Enamine | EN300-1114894-10.0g |
3-(4-methanesulfonyl-1H-pyrazol-1-yl)butanoic acid |
2138516-13-7 | 10g |
$3131.0 | 2023-06-09 | ||
| Enamine | EN300-1114894-1g |
3-(4-methanesulfonyl-1H-pyrazol-1-yl)butanoic acid |
2138516-13-7 | 95% | 1g |
$842.0 | 2023-10-27 | |
| Enamine | EN300-1114894-5g |
3-(4-methanesulfonyl-1H-pyrazol-1-yl)butanoic acid |
2138516-13-7 | 95% | 5g |
$2443.0 | 2023-10-27 |
3-(4-methanesulfonyl-1H-pyrazol-1-yl)butanoic acid Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
Additional information on 3-(4-methanesulfonyl-1H-pyrazol-1-yl)butanoic acid
Introduction to 3-(4-methanesulfonyl-1H-pyrazol-1-yl)butanoic acid (CAS No. 2138516-13-7) and Its Emerging Applications in Chemical Biology
3-(4-methanesulfonyl-1H-pyrazol-1-yl)butanoic acid, identified by the CAS number 2138516-13-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This compound belongs to the pyrazole class, which is well-documented for its broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of a 4-methanesulfonyl group and a butanoic acid moiety enhances its molecular interactions, making it a promising candidate for drug discovery and therapeutic development.
The 4-methanesulfonyl substituent is particularly noteworthy as it introduces a strong electron-withdrawing effect, which can modulate the reactivity and binding affinity of the molecule. This feature has been exploited in various research studies to develop novel inhibitors targeting key enzymes involved in metabolic pathways. For instance, recent studies have highlighted the potential of derivatives of this compound in inhibiting Janus kinases (JAKs), which play a crucial role in inflammatory responses. The butanoic acid moiety further contributes to the compound's solubility and bioavailability, facilitating its absorption and distribution within biological systems.
In the realm of medicinal chemistry, the structural framework of 3-(4-methanesulfonyl-1H-pyrazol-1-yl)butanoic acid provides a versatile scaffold for designing small-molecule drugs. Researchers have leveraged this compound to develop analogs with enhanced potency and selectivity. One notable area of investigation has been its application in oncology. Preclinical studies have demonstrated that certain derivatives exhibit inhibitory effects on tyrosine kinases, which are overexpressed in many cancer cell lines. The ability of these derivatives to disrupt signaling pathways associated with tumor growth and progression makes them attractive candidates for further clinical development.
The compound's interaction with biological targets has also been explored in detail through computational modeling and experimental techniques. The pyrazole core is known to form stable hydrogen bonds with polar residues in protein active sites, while the 4-methanesulfonyl group can engage in electrostatic interactions or π-stacking with aromatic residues. These interactions are critical for achieving high binding affinity and specificity. Additionally, the butanoic acid side chain can participate in hydrophobic interactions, further stabilizing the compound-protein complex.
Recent advances in synthetic chemistry have enabled the efficient preparation of various derivatives of 3-(4-methanesulfonyl-1H-pyrazol-1-yl)butanoic acid, allowing researchers to fine-tune its pharmacological properties. Techniques such as combinatorial chemistry and high-throughput screening have been instrumental in identifying novel analogs with improved pharmacokinetic profiles. These efforts have led to the discovery of several lead compounds that are currently undergoing further optimization for therapeutic use.
The compound's potential extends beyond oncology; it has also shown promise in treating inflammatory diseases. In particular, its ability to modulate cytokine production and inhibit inflammatory pathways has been investigated in models of rheumatoid arthritis and other chronic inflammatory conditions. The synergistic effects of the 4-methanesulfonyl and butanoic acid groups appear to contribute to its anti-inflammatory activity by interfering with key mediators of inflammation such as tumor necrosis factor (TNF) and interleukin (IL)-6.
Another exciting application lies in its role as a chiral building block for asymmetric synthesis. The pyrazole ring can exist as either an enantiomer or diastereomer, each with distinct biological activities. By controlling stereochemistry during synthesis, researchers can generate enantiomerically pure forms of this compound, which may exhibit enhanced efficacy or reduced side effects compared to racemic mixtures. This approach aligns with the growing trend toward personalized medicine, where tailored molecular structures are designed to meet individual patient needs.
The chemical stability and metabolic fate of 3-(4-methanesulfonyl-1H-pyrazol-1-yl)butanoic acid have also been subjects of extensive research. Studies using mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have provided insights into how the molecule is processed within biological systems. Understanding these processes is crucial for predicting drug efficacy and toxicity profiles before clinical trials are conducted.
In conclusion, 3-(4-methanesulfonyl-1H-pyrazol-1-yl)butanoic acid (CAS No. 2138516-13-7) represents a significant advancement in chemical biology due to its multifaceted applications across various therapeutic areas. Its unique structural features enable interactions with key biological targets, making it a valuable tool for drug discovery and development. As research continues to uncover new derivatives and applications, this compound is poised to play an increasingly important role in modern medicine.
2138516-13-7 (3-(4-methanesulfonyl-1H-pyrazol-1-yl)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)